![molecular formula C19H28N2O B4889761 1-[4-(2,6-diisopropylphenoxy)butyl]-1H-imidazole](/img/structure/B4889761.png)
1-[4-(2,6-diisopropylphenoxy)butyl]-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(2,6-diisopropylphenoxy)butyl]-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It is commonly known as MIBI (Methoxyisobutylisonitrile) and is widely used in scientific research for various applications.
Mechanism of Action
The mechanism of action of MIBI involves its selective accumulation in cells that have high mitochondrial membrane potential. MIBI enters the cell through passive diffusion and accumulates in the mitochondria, where it binds to the mitochondrial membrane potential. This binding results in the retention of MIBI in the mitochondria and the exclusion of MIBI from the cytoplasm. This selective accumulation of MIBI in cells with high mitochondrial membrane potential allows for the imaging of various diseases.
Biochemical and Physiological Effects:
MIBI has no known biochemical or physiological effects in the body. It is rapidly cleared from the body through the kidneys and does not accumulate in any tissues.
Advantages and Limitations for Lab Experiments
MIBI has several advantages for lab experiments. It is easy to synthesize and can be obtained in high yields. It is also stable and has a long shelf life, making it ideal for use in experiments. However, MIBI has some limitations. It is expensive and requires specialized equipment for imaging, which can be a barrier for some researchers.
Future Directions
There are several future directions for the use of MIBI in scientific research. One direction is the development of new radiopharmaceutical agents based on MIBI for imaging other diseases. Another direction is the development of new imaging techniques that can enhance the sensitivity and specificity of MIBI imaging. Additionally, MIBI can be used in combination with other imaging agents to provide more comprehensive imaging data.
Synthesis Methods
The synthesis of MIBI involves the reaction of 2,6-diisopropylphenol with 1-bromobutane to form 4-(2,6-diisopropylphenoxy)butane. This intermediate is then reacted with imidazole to form 1-[4-(2,6-diisopropylphenoxy)butyl]-1H-imidazole. The overall synthesis method is simple and efficient, and MIBI can be obtained in high yields.
Scientific Research Applications
MIBI is widely used in scientific research for various applications. One of the main applications of MIBI is in nuclear medicine, where it is used as a radiopharmaceutical agent for imaging the heart and detecting myocardial perfusion defects. MIBI is also used in cancer imaging, where it selectively accumulates in tumor cells and can be used for the detection and diagnosis of cancer.
properties
IUPAC Name |
1-[4-[2,6-di(propan-2-yl)phenoxy]butyl]imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O/c1-15(2)17-8-7-9-18(16(3)4)19(17)22-13-6-5-11-21-12-10-20-14-21/h7-10,12,14-16H,5-6,11,13H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUZQIHOXTQPIDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(C(=CC=C1)C(C)C)OCCCCN2C=CN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-[2,6-Di(propan-2-yl)phenoxy]butyl]imidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.